Cas no 2228563-46-8 (tert-butyl N-2-(2-amino-1,3-oxazol-5-yl)-4-methoxyphenylcarbamate)

• Product Name: tert-butyl N-2-(2-amino-1,3-oxazol-5-yl)-4-methoxyphenylcarbamate
• CAS No: 2228563-46-8
• MF: C₁₅H₁₉N₃O₄
• MW: 305.329063653946
• CID: 6463784
• PubChem ID: 165607862
• Update Time: 2025-05-20

tert-butyl N-2-(2-amino-1,3-oxazol-5-yl)-4-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-amino-1,3-oxazol-5-yl)-4-methoxyphenylcarbamate
• EN300-1889486
• tert-butyl N-[2-(2-amino-1,3-oxazol-5-yl)-4-methoxyphenyl]carbamate
• 2228563-46-8

• Inchi： 1S/C15H19N3O4/c1-15(2,3)22-14(19)18-11-6-5-9(20-4)7-10(11)12-8-17-13(16)21-12/h5-8H,1-4H3,(H2,16,17)(H,18,19)
• InChI Key： YHSNLJYRYUTMAO-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C1=CN=C(N)O1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 305.13755610g/mol
• Monoisotopic Mass: 305.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 99.6Ų

Additional information on tert-butyl N-2-(2-amino-1,3-oxazol-5-yl)-4-methoxyphenylcarbamate

tert-butyl N-2-(2-amino-1,3-oxazol-5-yl)-4-methoxyphenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-(2-amino-1,3-oxazol-5-yl)-4-methoxyphenylcarbamate, identified by the CAS number 2228563-46-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl carbamate group attached to a phenyl ring substituted with a methoxy group and an oxazole ring. The presence of these functional groups makes it a versatile molecule with diverse reactivity and biological activity.

The synthesis of this compound involves multi-step reactions, often utilizing advanced techniques such as nucleophilic substitution and coupling reactions. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the oxazole ring, which is a critical step in the synthesis process. This approach not only enhances reaction efficiency but also reduces the environmental footprint of the synthesis process.

The structural features of this compound make it an attractive candidate for various applications. The tert-butyl carbamate group is known for its stability and ability to act as a protecting group in organic synthesis. Meanwhile, the oxazole ring, which contains an amino group, contributes to the molecule's ability to form hydrogen bonds, making it potentially useful in drug design. Recent research has focused on exploring its role as a bioisostere in medicinal chemistry, where it can replace other functional groups while retaining or enhancing biological activity.

In terms of biological activity, this compound has shown promise in several areas. For example, studies have demonstrated its potential as an inhibitor of certain enzymes involved in disease pathways. The presence of the methoxy group on the phenyl ring enhances lipophilicity, which is crucial for drug absorption and bioavailability. Additionally, the oxazole ring's ability to form conjugated systems may contribute to its photostability, making it suitable for applications in materials science.

The latest research on this compound has also explored its role in agricultural chemistry. Its ability to inhibit plant pathogens has been investigated, suggesting potential applications as a fungicide or herbicide. However, further studies are required to assess its environmental impact and safety profile before it can be commercialized for such uses.

In conclusion, tert-butyl N-2-(2-amino-1,3-oxazol-5-yl)-4-methoxyphenylcarbamate is a multifaceted compound with significant potential across various fields. Its unique structure and functional groups make it a valuable tool in organic synthesis and drug discovery. As research continues to uncover its full range of applications and optimize its synthesis methods, this compound is poised to play an increasingly important role in both academic and industrial settings.